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Compound of Interest

Compound Name: 1,3-Bis(3-formylphenoxy)propane
CAS No.: 141032-56-6
Cat. No.: B127088
Get Quote
. J

Executive Summary

1,3-Bis(3-formylphenoxy)propane (CAS 6283-97-2) is a specialized homobifunctional cross-
linking reagent used primarily in structural biology and therapeutic development. Its core utility
lies in its ability to bridge protein subunits via Schiff base formation with lysine residues (

-amino groups).

Unlike shorter cross-linkers, the propyl spacer in this molecule provides a specific span (~11-13
A) that is critical for allosteric modification of hemoglobin (Hb), specifically targeting the

-cleft to stabilize specific quaternary states (R-state or T-state). This guide synthesizes safety
data, physicochemical properties, and validated protocols for its use in high-stakes research
environments.

Part 1: Chemical Identity & Physicochemical
Profile[1]
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This section establishes the baseline identity of the material. As a dialdehyde, the molecule is
susceptible to oxidation and requires strict environmental controls.

ble 1: Physicochemical Specificati

Property Specification Notes

] 1,3-Bis(3- ] )
Chemical Name Meta-substituted isomer
formylphenoxy)propane

CAS Number 6283-97-2

Molecular Formula

Molecular Weight 284.31 g/mol
White to off-white crystalline o
Appearance May yellow upon oxidation
powder

Low-melting solid; avoid heat

Melting Point 52°C — 56°C (Predicted) )
during storage
N DMSO, DMF, Ethanol, Insoluble in water/aqueous
Solubility
Chloroform buffers
) Meta-position relative to ether
Reactive Groups 2 x Aldehyde (-CHO) )
linkage
Desiccated, under
Storage Temp -20°C

Argon/Nitrogen

Part 2: Hazard Assessment & Toxicology (GHS)

While a specific regulatory SDS may not be universally available for this niche research
chemical, the functional groups (aromatic aldehydes) dictate the following hazard profile based
on Structure-Activity Relationship (SAR) analysis.

GHS Classification (Predicted)

o Skin Corrosion/Irritation: Category 2 (H315)

o Serious Eye Damage/Irritation: Category 2A (H319)
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o Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory Irritation) (H335)

o Skin Sensitization: Category 1 (H317) - Aldehydes are known sensitizers.

Risk Assessment Visualization

The following diagram outlines the logic flow for handling risks associated with this compound.

Inhalation Respiratory Engineering:
(Dust/Aerosol) Irritation (H335) Fume Hood Required
Dermal Contact Sensitization & PPE:
(Solution/Solid) Dermatitis (H317) Nitrile Gloves + Sleeves

Click to download full resolution via product page

Hazard Source:

Dialdehyde Functionality

Figure 1: Hazard mitigation logic flow linking exposure routes to specific engineering and PPE
controls.

Part 3: Strategic Handling & Storage Protocols
Moisture & Oxidation Control

The aldehyde groups are prone to auto-oxidation to carboxylic acids (1,3-bis(3-
carboxyphenoxy)propane) upon exposure to air, which renders the molecule inactive for Schiff
base formation.

o Protocol: Always store the primary container under an inert atmosphere (Argon or Nitrogen).

» Visual Check: If the white powder turns yellow or sticky, significant oxidation or hydrolysis
has occurred. Verify purity via TLC or NMR before use.

Solubilization Strategy

Since the compound is water-insoluble, it must be dissolved in an organic carrier before
introduction to aqueous biological systems.

e Primary Solvent: Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF).
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» Concentration: Prepare a high-concentration stock (e.g., 100-200 mM) immediately prior to
use.

e Aqueous Dilution: Add the organic stock dropwise to the protein solution while vortexing.
Ensure the final organic solvent concentration is <5% (v/v) to prevent protein denaturation.

Part 4: Application Workflow - Hemoglobin Cross-
linking

This protocol describes the modification of Hemoglobin (Hb) to stabilize the tetramer or alter
oxygen affinity. This is a reductive alkylation process.

Mechanism of Action
The dialdehyde reacts with the
-amino groups of Lysine-82 (

1 and

2 subunits) in the central cavity. The resulting reversible imine (Schiff base) is reduced to a
stable secondary amine using Sodium Cyanoborohydride (

).
Experimental Protocol

Reagents:

Purified Hemoglobin (

) in Bis-Tris buffer (50 mM, pH 7.2).

1,3-Bis(3-formylphenoxy)propane (Dissolved in DMSO).

Sodium Cyanoborohydride (

).

Quenching buffer (Glycine or Tris).
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Step-by-Step Procedure:
o Deoxygenation (Critical for T-state):

o If targeting the T-state (deoxy), purge the Hb solution with Nitrogen for 1 hour or add
sodium dithionite. If targeting R-state (oxy), perform under ambient air or Carbon
Monoxide (CO).

e Reaction Initiation:
o Add the cross-linker stock to the Hb solution.

o Molar Ratio: 1.1 : 1 (Cross-linker : Hb tetramer). Note: Slight excess ensures bridging, but
too much leads to non-specific surface modification.

o Incubate at 37°C for 1-2 hours.
o Schiff Base Reduction:
o Add

(20-fold molar excess relative to Hb).

o Why NaCNBH3? It selectively reduces imines at pH 7 without reducing the aldehyde or
disulfide bonds, unlike

o Incubate for 1 hour at room temperature.
e Quenching & Purification:
o Add 1M Glycine (pH 8.0) to quench unreacted aldehydes.

o Dialyze extensively against PBS to remove reagents and organic solvents.

Reaction Pathway Diagram
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Reagents:
Dialdehyde + Hb (Lys-NH2)

Intermediate:
Bis-Imine (Schiff Base)
(Reversible)

Reduction Step:
Add NaCNBH3

Final Product:
Cross-linked Hb
(Secondary Amine - Stable)

Click to download full resolution via product page

Figure 2: Chemical pathway for reductive alkylation of proteins using 1,3-Bis(3-
formylphenoxy)propane.

Part 5: Emergency Response & Waste Management
Accidental Release (Spill)

o Evacuate: Clear the immediate area of personnel.

o PPE: Wear nitrile gloves, safety goggles, and a lab coat. If powder is airborne, use a P95
respirator.

e Neutralization:
o Cover the spill with a solution of Sodium Bisulfite (

). This reacts with the aldehyde groups to form water-soluble bisulfite adducts, significantly
reducing volatility and reactivity.
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o Cleanup: Absorb the neutralized liquid with vermiculite or sand. Place in a sealed container.

Disposal[3][4]

¢ Do not flush down the drain.

o Dissolve the material in a combustible solvent and burn in a chemical incinerator equipped
with an afterburner and scrubber.

e Label waste as "Aldehyde-containing organic waste."
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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